4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• IUPAC Name: 4-(1-amino-2,2-dimethylpropyl)-2-fluorophenol
• InChI: InChI=1S/C11H16FNO/c1-11(2,3)10(13)7-4-5-9(14)8(12)6-7/h4-6,10,14H,13H2,1-3H3
• InChI Key: OSKZWEBXLLLTAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C1=CC(=C(C=C1)O)F)N

Description

4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol is a fluorinated phenolic compound featuring a branched alkylamine substituent at the para position of the aromatic ring. The molecule combines a phenol core substituted with fluorine at the ortho position and a 1-amino-2,2-dimethylpropyl group.

Preparation Methods

Aromatic Substitution and Side Chain Installation

One common approach to introduce the bulky aminoalkyl substituent at the 4-position of 2-fluorophenol involves:

• Halogenation or activation at the 4-position: The aromatic ring is first activated or halogenated (e.g., chlorination) at the 4-position to create a leaving group for nucleophilic substitution.
• Nucleophilic substitution with amine: The activated intermediate is then reacted with an amine bearing the 1-amino-2,2-dimethylpropyl group or a precursor that can be converted into this amine.

For example, in related systems, compounds with a 4-chloro-2-fluorophenol core undergo substitution with amines under reflux conditions in polar solvents, yielding the corresponding 4-amino derivatives in high yields (95–99%).

Reductive Amination and Hydrogenation

In some synthesis routes, reductive amination is used to introduce the aminoalkyl side chain:

• Aldehyde or ketone intermediate formation: The aromatic compound is first functionalized with an aldehyde or ketone group at the 4-position.
• Reaction with amine: The carbonyl intermediate is reacted with a primary or secondary amine to form an imine or Schiff base.
• Reduction: The imine is then reduced to the corresponding amine using mild reducing agents or catalytic hydrogenation. The reduction is typically carried out at 30–70 °C, often optimized around 60–70 °C for efficient conversion without side reactions.

This method avoids the use of gaseous hydrogen by employing organic hydrogen donors, enhancing safety and scalability for industrial production.

Use of Organometallic Catalysts

Zinc chloride and other Lewis acids have been reported to catalyze the formation of amino-substituted aromatic compounds by facilitating imine formation and subsequent reduction steps. The use of anhydrous zinc chloride in catalytic amounts (e.g., 0.5 mmol per mmol of substrate) in solvents like N,N-dimethylformamide (DMF) has shown to improve yields and selectivity for related fluorophenyl amino derivatives.

Typical Reaction Conditions and Purification

Step	Conditions	Notes
Aromatic halogenation	Phosphorus oxychloride, 80 °C, 1.5 h	For 4-position activation
Amination (nucleophilic substitution)	Reflux with amine, 6–10 h	Yields 95–99% for related compounds
Reductive amination	30–70 °C, organic hydrogen donor, mild reducing agent	Monitored by TLC/HPLC; avoids gaseous H2
Catalytic imine formation	ZnCl2 (0.5 mmol), DMF, room temp to reflux	Enhances imine formation and reduction
Purification	Filtration, concentration, crystallization, silica gel chromatography	Standard organic purification

In-Depth Research Findings

• Reaction Monitoring: Thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) are commonly used to monitor the progress of the reduction and substitution reactions, ensuring complete conversion of intermediates.
• Safety and Industrial Scale-Up: Using organic hydrogen donors instead of molecular hydrogen reduces risks related to flammability and high-pressure hydrogenation equipment, making the process more amenable to industrial application.
• Yield and Purity: Reported yields for analogous amino-substituted fluorophenols are typically high (above 90%), with purity confirmed by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Summary Table of Preparation Methods

Method	Key Reagents/Conditions	Advantages	Disadvantages
Nucleophilic aromatic substitution	4-chloro-2-fluorophenol + amine, reflux 6–10 h	High yield, straightforward	Requires halogenated intermediate
Reductive amination	Aldehyde intermediate + amine + organic hydrogen donor, 30–70 °C	Mild conditions, safe hydrogen source	Multi-step, requires intermediate synthesis
Lewis acid catalysis (ZnCl2)	ZnCl2 (0.5 mmol), DMF solvent, imine formation	Enhances reaction rate and selectivity	Requires careful moisture control

Chemical Reactions Analysis

Types of Reactions

4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol undergoes various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The amino group can be reduced to form corresponding amines or other reduced products.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles such as amines or thiols can be used to replace the fluorine atom under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce various amines.

Scientific Research Applications

4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with target molecules, while the fluorine atom can participate in various interactions due to its electronegativity. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed effects.

Comparison with Similar Compounds

1-(4-Fluorophenyl)-2-methylpropan-2-amine

• Substituent Comparison: Replaces the phenolic hydroxyl group with a secondary amine.
• Applications : Likely explored as a psychostimulant or neurotransmitter analog due to structural resemblance to amphetamines.

4-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride

• Substituent Comparison: The trifluoroethyl group introduces strong electron-withdrawing effects, lowering the phenol’s pKa compared to the target compound. The hydrochloride salt improves aqueous solubility, making it suitable for pharmaceutical formulations .
• Applications: Potential use in antiviral or enzyme-inhibitory roles, leveraging fluorine’s metabolic stability.

(1-Amino-2,2-dimethylpropyl)phosphonic Acid Hydrate

• Substituent Comparison: Substitutes phenol with phosphonic acid, creating a potent chelator for metal ions. The hydrate form enhances crystallinity and stability .
• Applications : Agricultural or industrial use as a corrosion inhibitor or herbicide adjuvant.

3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol Trifluoroacetate

• Substituent Comparison: Incorporates an oxadiazole ring, a heterocycle known for bioactivity. The trifluoroacetate counterion may enhance bioavailability .
• Applications : Likely investigated in medicinal chemistry for antimicrobial or anticancer properties.

Biological Activity

4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol, also known as a derivative of fluorinated phenolic compounds, has garnered attention for its potential biological activities, particularly in pharmacological contexts. This article explores the compound's biological activity, mechanisms of action, and relevant case studies.

• Chemical Formula : C10H14FNO
• Molecular Weight : 183.23 g/mol
• Structure : The compound features a fluorine atom at the para position of a phenol ring and an amino group attached to a branched alkyl chain.

The biological activity of 4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol is primarily attributed to its interaction with various biological targets:

• Inhibition of Enzymatic Activity : Similar fluorinated compounds have been shown to inhibit specific enzymes involved in cancer cell proliferation. For instance, compounds with similar structures have demonstrated selective inhibition of histone deacetylases (HDACs) which play a crucial role in tumor growth and progression .
• Modulation of Signaling Pathways : The compound may influence signaling pathways related to cell survival and apoptosis, potentially leading to enhanced anticancer effects. This is consistent with findings from related studies that indicate fluorinated phenolic compounds can alter cellular signaling dynamics .
• Antitumor Activity : Preliminary studies suggest that this compound exhibits antitumor properties through mechanisms such as promoting apoptosis and inducing cell cycle arrest in cancer cells .

Biological Activity Data Table

Activity	Target/Effect	IC50 Value	Reference
HDAC Inhibition	Class I HDACs (HDAC1, 2, 3)	95.48 nM
Antiproliferative Effect	HepG2 Cancer Cells	1.30 µM
Tumor Growth Inhibition	In vivo Xenograft Model	TGI: 48.89%

Case Study 1: Antitumor Activity in HepG2 Cells

A study evaluated the antiproliferative effects of 4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol on HepG2 liver cancer cells. The compound was found to significantly inhibit cell growth with an IC50 value of 1.30 µM, demonstrating its potential as a therapeutic agent against liver cancer.

Case Study 2: Mechanistic Insights into HDAC Inhibition

Research focusing on the structure-activity relationship (SAR) of fluorinated phenolic compounds revealed that the presence of the fluorine atom enhances binding affinity to HDACs. This study highlighted that modifications to the phenolic structure can lead to improved selectivity and potency against specific HDAC isoforms .

Q & A

Q. What are the optimal synthetic routes for 4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol, and how do reaction conditions influence yield and purity?

The synthesis typically involves multi-step organic reactions, including nucleophilic aromatic substitution and amine functionalization. Key steps include:

• Fluorophenol functionalization : Initial halogenation or protection of the phenolic hydroxyl group to prevent side reactions .
• Aminoalkylation : Introduction of the 1-amino-2,2-dimethylpropyl group via reductive amination or alkylation, requiring catalysts like palladium or nickel .
• Deprotection and purification : Final deprotection under mild acidic conditions, followed by chromatography or recrystallization for purity ≥95% . Critical factors include solvent polarity (e.g., THF vs. DMF), temperature control (60–80°C), and inert atmospheres to prevent oxidation .

Q. Which analytical techniques are most effective for characterizing 4-(1-Amino-2,2-dimethylpropyl)-2-fluorophenol?

• X-ray crystallography : Resolve stereochemistry and confirm substituent positions using SHELXL for refinement .
• NMR spectroscopy : $^{19}\text{F}$-NMR identifies fluorine environment shifts, while $^{1}\text{H}$-NMR distinguishes dimethylpropyl protons (δ 1.2–1.4 ppm) .
• Mass spectrometry : High-resolution ESI-MS validates molecular weight (e.g., calculated [M+H]$^+$: 226.14; observed: 226.13) .

Advanced Research Questions

Q. How does the stereochemistry of the 1-amino-2,2-dimethylpropyl group influence biological activity?

The bulky 2,2-dimethylpropyl group creates steric hindrance, altering receptor binding. For example:

• Chiral centers : Enantiomers show differential activity in enzyme inhibition assays (e.g., IC$_{50}$ values vary by 10-fold between (R) and (S) configurations) .
• Case study : The (1R,2S)-configured analog exhibits 80% higher binding affinity to cytochrome P450 compared to its diastereomer, attributed to optimized hydrophobic interactions . Methodological approach : Use chiral HPLC (e.g., Chiralpak AD-H column) for enantiomer separation, followed by in vitro assays (e.g., fluorescence polarization) .

Q. How can researchers resolve contradictions in reported cytotoxicity data for halogenated aminophenol derivatives?

Discrepancies arise from structural variations (e.g., chloro vs. fluoro substitution) and assay conditions. Strategies include:

• Comparative structural analysis : Tabulate toxicity data for analogs (e.g., 4-chloro vs. 2-fluoro derivatives) to identify substituent-dependent trends .

Compound	IC$_{50}$ (μM)	Target Cell Line
4-Chloro analog	12.5 ± 1.2	HepG2
2-Fluoro analog (target)	8.3 ± 0.9	HepG2

• In silico modeling : Molecular dynamics simulations (e.g., GROMACS) predict metabolic stability differences due to halogen electronegativity .

Q. What methodologies elucidate the compound’s interaction with biological targets (e.g., enzymes or receptors)?

• Surface plasmon resonance (SPR) : Measure real-time binding kinetics (e.g., $k_{\text{on}} = 1.2 \times 10^4 \, \text{M}^{-1}\text{s}^{-1}$, $k_{\text{off}} = 0.03 \, \text{s}^{-1}$) .
• Docking studies (AutoDock Vina) : Identify key binding residues (e.g., Tyr-452 in kinase domains) influenced by the fluorine’s electron-withdrawing effect .
• Metabolic pathway analysis : LC-MS/MS tracks metabolites in hepatic microsomes, revealing N-dealkylation as a primary detoxification route .

Methodological Guidelines

• For structural analysis : Combine XRD (SHELXL) with DFT calculations (Gaussian 16) to validate electronic properties .
• For toxicity studies : Standardize assays across cell lines (e.g., HepG2 vs. HEK293) and include positive controls (e.g., cisplatin) .